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Compound of Interest

Compound Name: Diphenylacetonitrile

Cat. No.: B117805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

Diphenylacetonitrile. Adherence to these procedures is critical for ensuring personal safety

and maintaining a secure laboratory environment.

Immediate Safety Information
Diphenylacetonitrile is a toxic and hazardous compound that requires careful handling. It is

classified as toxic if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation[1][2][3].

Hazard Identification and First Aid
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Hazard Description First Aid Measures

Acute Oral Toxicity Toxic if swallowed[1][2].

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. Rinse mouth.

Do not induce vomiting.

Skin Corrosion/Irritation Causes skin irritation.

IF ON SKIN: Wash with plenty

of soap and water. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash before reuse.

Serious Eye Damage/Irritation Causes serious eye irritation.

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

Respiratory Irritation
May cause respiratory

irritation.

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

Logistical Information: Handling and Storage
Proper handling and storage are paramount to prevent exposure and maintain the chemical's

stability.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood to minimize exposure to

dust or vapors.
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Ensure that eyewash stations and safety showers are in close proximity to the workstation.

Personal Protective Equipment (PPE)
PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection

Compatible, chemical-resistant

gloves (e.g., nitrile rubber).

Inspect gloves before use.

Prevents skin contact, which

can cause irritation.

Skin and Body Protection

Protective clothing, including a

lab coat. For larger quantities,

consider impervious clothing.

Minimizes the risk of skin

exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

ventilation is inadequate or for

large spills.

Protects against inhalation of

dust or vapors that can cause

respiratory tract irritation.

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong acids, and strong bases.

Keep the container tightly closed and store in a locked cabinet or area accessible only to

authorized personnel.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is worn correctly and that the work

area (fume hood) is clean and operational.

Weighing and Transfer:

Handle Diphenylacetonitrile as a solid powder.
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Carefully weigh the required amount in a tared container inside the fume hood.

Avoid generating dust.

Use a spatula for transfers.

Dissolving:

If dissolving, add the solid to the solvent slowly while stirring in a closed or contained

system.

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.

Decontaminate all equipment and the work surface.

Remove and properly store or dispose of PPE.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect waste Diphenylacetonitrile and any contaminated materials (e.g., gloves, paper

towels) in a clearly labeled, sealed, and suitable container for hazardous waste.

Do not mix with other waste streams.

Disposal Method:

Dispose of the waste through an approved waste disposal plant.

One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Always follow local, state, and federal regulations for hazardous waste disposal.
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Quantitative Data Summary
The following table summarizes key quantitative data for Diphenylacetonitrile:

Property Value Source(s)

Molecular Formula C₁₄H₁₁N

Molecular Weight 193.25 g/mol

Appearance
White to light yellow crystalline

powder

Melting Point 71-76 °C (160-169 °F)

Boiling Point 181 °C (358 °F) at 12 mmHg

Flash Point 120 °C (248 °F)

Experimental Protocol: Synthesis of Methadone
Intermediate
Diphenylacetonitrile is a key precursor in the synthesis of methadone. The following is a

detailed methodology for the alkylation of Diphenylacetonitrile to form the methadone nitrile

intermediate.

Materials:

Diphenylacetonitrile

Dimethylformamide (DMF), dried

Sodium hydroxide (NaOH), finely ground

1-dimethylamino-2-chloropropane

Nitrogen gas

Water
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Standard laboratory glassware and stirring apparatus

Procedure:

In a fume hood, add 60 ml of dimethylformamide to a flask containing a slurry of 8g of finely

ground sodium hydroxide under a nitrogen atmosphere.

With stirring, add a solution of 19.3 g of Diphenylacetonitrile in 60 ml of dimethylformamide

to the flask. The formation of the dark red nitrile anion should be observed.

Heat the mixture to 75°C ± 5°C.

Slowly add 14.85 g of 1-dimethylamino-2-chloropropane to the reaction mixture, maintaining

the temperature between 75-80°C. Use external cooling if necessary.

Continue stirring the reaction mixture at 75°C under a nitrogen atmosphere for one hour.

After one hour, cool the reaction mixture and dilute it with 250 ml of water.

The resulting mixture contains the isomeric nitriles, which can then be extracted and purified

for the subsequent steps in the methadone synthesis.

Experimental Workflow Diagram
The following diagram illustrates the workflow for the synthesis of the methadone nitrile

intermediate from Diphenylacetonitrile.
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Reaction Setup

Alkylation Reaction

Workup

Prepare slurry of NaOH
in DMF under Nitrogen

Add Diphenylacetonitrile
solution to NaOH slurry

Step 1

Heat mixture to 75°C

Step 2

Add 1-dimethylamino-2-chloropropane

Step 3

Stir at 75°C for 1 hour

Step 4

Cool reaction mixture

Step 5

Dilute with water

Product: Isomeric Nitriles

Click to download full resolution via product page

Caption: Workflow for the synthesis of methadone nitrile intermediate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b117805?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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